5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide

• IUPAC Name: 5-chloro-N-[2-(cyclohexen-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H16ClNOS/c14-12-7-6-11(17-12)13(16)15-9-8-10-4-2-1-3-5-10/h4,6-7H,1-3,5,8-9H2,(H,15,16)
• InChI Key: MWSWZIMKIFOHHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=CC=C(S2)Cl
• Molecular Formula: C13H16ClNOS
• Molecular Weight: 269.79 g/mol

Description

5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as LY2183240 and has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide involves inhibition of the enzyme PDE4. This enzyme is responsible for the breakdown of cyclic adenosine monophosphate (cAMP), which plays a key role in the regulation of inflammatory responses. By inhibiting PDE4, 5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide increases cAMP levels, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide has been found to have other biochemical and physiological effects. It has been shown to have activity as an inhibitor of the enzyme phosphodiesterase 10 (PDE10), which is involved in the regulation of dopamine signaling in the brain. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and Huntington's disease.

Advantages and Limitations for Lab Experiments

One advantage of 5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide is its specificity for the enzymes PDE4 and PDE10. This makes it a useful tool for studying the roles of these enzymes in various biological processes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide. One area of interest is the development of more potent analogs of this compound for use in experiments. Another area of interest is the investigation of the compound's potential applications in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its effects on various biological processes.

Scientific Research Applications

5-chloro-N-[2-(1-cyclohexen-1-yl)ethyl]-2-thiophenecarboxamide has been studied for its potential applications in a variety of scientific research areas. It has been found to have activity as an inhibitor of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses in the body. This makes it a potential candidate for the treatment of inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).